N-[2-(3-Fluoropyridin-2-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(3-fluoropyridin-2-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C10H11FN2O/c1-2-10(14)13-7-5-9-8(11)4-3-6-12-9/h2-4,6H,1,5,7H2,(H,13,14)
• InChI Key: WNUGZEBFXFGQOS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1=C(C=CC=N1)F
• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• CAS No.: 2305569-23-5

Description

“N-[2-(3-Fluoropyridin-2-yl)ethyl]prop-2-enamide” is a chemical compound with the IUPAC name ethyl (E)-3- (3-fluoropyridin-2-yl)acrylate. It has a CAS Number of 1951451-53-8 and a molecular weight of 195.19. The compound is also known by its MDL number, MFCD30182424.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as “this compound”, has been a topic of interest in recent years. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10FNO2/c1-2-14-10(13)6-5-9-8(11)4-3-7-12-9/h3-7H,2H2,1H3/b6-5+. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 195.19. More detailed physical and chemical properties are not available in the search results.

Safety and Hazards

The safety and hazards associated with “N-[2-(3-Fluoropyridin-2-yl)ethyl]prop-2-enamide” are not explicitly mentioned in the search results. It is recommended to refer to the Material Safety Data Sheet (MSDS) for this compound for detailed safety information.

Future Directions

The future directions for “N-[2-(3-Fluoropyridin-2-yl)ethyl]prop-2-enamide” and similar compounds involve their potential biological applications. For instance, 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines are being studied for their potential as imaging agents for various biological applications. Furthermore, the development of new agricultural products having improved physical, biological, and environmental properties is a key area of interest.